Cas no 1557478-83-7 (2-(1H-1,3-benzodiazol-5-yl)acetaldehyde)

• Product Name: 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde
• CAS No: 1557478-83-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 6014796
• PubChem ID: 58480631
• Update Time: 2025-06-12

2-(1H-1,3-benzodiazol-5-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde
• 1H-Benzimidazole-6-acetaldehyde
• SCHEMBL2731809
• 1557478-83-7
• EN300-1854422

• Inchi： 1S/C9H8N2O/c12-4-3-7-1-2-8-9(5-7)11-6-10-8/h1-2,4-6H,3H2,(H,10,11)
• InChI Key： NJCDMYCIZSANBX-UHFFFAOYSA-N
• SMILES： C1NC2=CC(CC=O)=CC=C2N=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 447.8±20.0 °C(Predicted)
• pka: 12.39±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde

Introduction to 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde (CAS No. 1557478-83-7) and Its Emerging Applications in Chemical Biology

2-(1H-1,3-benzodiazol-5-yl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1557478-83-7, is a heterocyclic aldehyde that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the benzodiazole derivatives, a class of molecules known for their broad spectrum of biological activities. The presence of both an aldehyde functional group and a benzodiazole moiety makes it a versatile scaffold for the development of novel bioactive molecules.

The benzodiazole core is a well-studied pharmacophore, widely recognized for its role in modulating central nervous system (CNS) activity. However, modifications to this core, such as the introduction of an aldehyde group at the 2-position, can significantly alter its biological profile. The aldehyde functionality not only enhances reactivity but also opens up possibilities for further chemical modifications, making it an attractive intermediate in drug discovery pipelines.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzodiazole derivatives beyond their traditional applications in anxiety and seizure disorders. Researchers have been investigating their role in modulating inflammation, oxidative stress, and even cancer pathways. The compound 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde is no exception and has shown promise in several preclinical studies.

One of the most compelling aspects of this molecule is its ability to interact with biological targets through multiple mechanisms. The aldehyde group can participate in Schiff base formation with nucleophiles such as amines, leading to the generation of imines or hydrazones. These derivatives can then be further functionalized to produce more complex structures with enhanced biological activity. For instance, studies have demonstrated that certain benzodiazole-based imines exhibit potent anti-inflammatory properties by inhibiting key pro-inflammatory enzymes.

Moreover, the benzodiazole moiety itself is known to exhibit properties such as calcium channel modulation and GABA receptor interaction. These characteristics have been exploited in the development of novel therapeutics for neurological disorders. The compound 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde has been investigated as a potential lead compound for drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that it may protect against neurotoxicity by scavenging reactive oxygen species and modulating mitochondrial function.

The synthesis of 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde involves multi-step organic transformations that highlight its synthetic utility. The key step typically involves the condensation of 1-methylbenzodiazole with an appropriate aldehyde precursor under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

In terms of pharmacokinetic properties, the presence of both polar (aldehyde) and non-polar (aromatic ring) regions in the molecule suggests potential for oral bioavailability. However, further studies are needed to optimize its pharmacokinetic profile and minimize any potential side effects. Computational modeling has played a crucial role in predicting how this compound might behave within biological systems, helping researchers design more effective derivatives.

Recent research has also explored the use of 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde as a tool compound in biochemical assays. Its ability to react with various biomolecules allows researchers to probe enzyme mechanisms and identify new drug targets. For example, it has been used in high-throughput screening campaigns to identify inhibitors of enzymes involved in metabolic pathways relevant to cancer metabolism.

The versatility of this compound extends beyond its direct biological activity. It serves as a valuable intermediate for synthesizing more complex molecules with tailored properties. By modifying different parts of its structure—such as introducing additional functional groups or altering the aromatic ring—the chemical space can be explored extensively to discover novel bioactive agents.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(1H-1,3-benzodiazol-5-yl)acetaldehyde. Predictive models can analyze vast datasets to predict how different modifications might affect biological activity, saving time and resources in traditional trial-and-error approaches.

In conclusion,2-(1H-1,3-benzodiazol-5-yl)acetaldehyde (CAS No. 1557478-83-7) represents a fascinating example of how structural modifications can unlock new therapeutic potentials from established scaffolds like benzodiazole derivatives. Its unique combination of reactivity and biological activity makes it an invaluable asset in modern drug discovery efforts aimed at addressing some of today's most pressing medical challenges.